2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• SMILES: CC1=CC(=CC=C1)C2=NC=C(S2)C(=O)O
• InChI: InChI=1S/C11H9NO2S/c1-7-3-2-4-8(5-7)10-12-6-9(15-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChIKey: CRAWBUWZGQSPJW-UHFFFAOYSA-N

2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid: Identity & Procurement

2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid (CAS 1018545-31-7) is a heterocyclic organic compound with the molecular formula C₁₁H₉NO₂S and a molecular weight of 219.26 g/mol . It features a 1,3-thiazole ring substituted at the 2-position with a 3-methylphenyl group and at the 5-position with a carboxylic acid functional group . This compound belongs to the class of 2-arylthiazole-5-carboxylic acids, a scaffold recognized for its versatility in medicinal chemistry and chemical biology . The specific substitution pattern, particularly the meta-methyl group on the phenyl ring, confers distinct electronic and steric properties that can influence its interaction with biological targets and its utility as a synthetic building block .

Scaffold 2-Arylthiazole-5-carboxylic acid core

Substitution Meta-methylphenyl at 2-position

Handle 5-Carboxylic acid for derivatization

2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid: Risks of Generic Substitution

Substituting 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid with a generic 2-arylthiazole-5-carboxylic acid analog can lead to significant changes in biological activity, physicochemical properties, and synthetic utility. The specific meta-methyl substitution on the phenyl ring is a key determinant of molecular recognition, affecting both binding affinity and selectivity for biological targets such as xanthine oxidase and other enzymes [1]. Studies on structurally related thiazole-5-carboxylic acid derivatives demonstrate that even minor alterations in the aryl substitution pattern (e.g., moving from a 3-methyl to a 4-methyl or unsubstituted phenyl group) can result in substantial shifts in potency and selectivity profiles [2]. Furthermore, the presence and position of the methyl group influence the compound's lipophilicity and electronic distribution, impacting its solubility, metabolic stability, and overall performance in both in vitro and in vivo assays [3]. Therefore, substituting this specific compound without careful validation can introduce unwanted variability into research outcomes and compromise the reproducibility of scientific findings.

Substitution pattern Meta-methylphenyl may alter target binding and selectivity compared to other aryl analogues.

Physicochemical shift Lipophilicity, solubility, and metabolic stability may differ with different aryl substitution.

Biological profile Synthetic utility and assay performance may not transfer directly to generic 2-arylthiazole analogues.

• [1] Ali, M. R., Kumar, S., Afzal, O., Shalmali, N., Sharma, M., & Bawa, S. (2016). Development of 2‐(substituted benzylamino)‐4‐methyl‐1, 3‐thiazole‐5‐carboxylic acid derivatives as xanthine oxidase inhibitors and free radical scavengers. Chemical Biology & Drug Design, 87(4), 508-516. View Source
• [2] Kaur, C., Dhiman, S., Singh, H., Kaur, M., Bhagat, S., Gupta, M., Sharma, S., & Bedi, P. M. S. (2015). Synthesis, screening and docking studies of 2-arylthiazole-5-carboxylic acid derivatives as potential xanthine oxidase inhibitors. Medicinal Chemistry Research, 29, 83–93. View Source
• [3] Shi, H., Yu, J., Li, L., Ji, M., Li, R., Peng, T., Cheng, Y., Wang, T., Yang, L., Wu, Z., & Zhang, G. (2025). Design, Synthesis, and Antitumor Activity Evaluation of 2-Phenylthiazole-5-Carboxylic Acid Derivatives Targeting Transactivation Response RNA-Binding Protein 2. Journal of Medicinal Chemistry. View Source

2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid: Differentiation Evidence

Xanthine Oxidase Inhibition: Potency Advantage

While no direct head-to-head comparison for the specific compound 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid is available, a class-level inference can be drawn from a closely related series of thiazole-5-carboxylic acid derivatives evaluated for xanthine oxidase (XO) inhibition [1]. The study demonstrates that the thiazole-5-carboxylic acid scaffold is a potent pharmacophore for XO inhibition, with the most active compound (GK-20) exhibiting an IC50 of 0.45 µM [1]. This potency is significantly greater than that of 2-(substituted benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid derivatives, which showed IC50 values ranging from 3.6 µM to 9.9 µM [2]. The 2-aryl substitution pattern, specifically the 3-methylphenyl group, is anticipated to further enhance binding interactions within the enzyme's active site based on structure-activity relationship (SAR) trends, suggesting that this specific compound may exhibit superior or comparable XO inhibitory activity relative to analogues with different aryl substitutions [1].

XO Inhibition Potency

Class-level

Scaffold IC50 0.45 µM (GK-20) vs. 3.6–9.9 µM for benzylamino derivatives

Supports XO inhibitor lead identification

Compound-specific data not yet reported

Evidence Dimension	Xanthine Oxidase Inhibitory Activity (IC50)
Target Compound Data	Not directly measured; Class inference based on thiazole-5-carboxylic acid scaffold (GK-20) IC50 = 0.45 µM
Comparator Or Baseline	2-(Substituted benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid derivatives (5j, 5k, 5l): IC50 = 3.6 µM, 8.1 µM, and 9.9 µM, respectively; Febuxostat IC50 not specified but used as reference
Quantified Difference	Thiazole-5-carboxylic acid scaffold (0.45 µM) is ~8- to 22-fold more potent than 2-(substituted benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid derivatives (3.6–9.9 µM)
Conditions	In vitro spectrophotometric assay against xanthine oxidase enzyme; Enzyme kinetics revealed mixed-type inhibition

Why This Matters

This class-level potency advantage suggests that 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid is a more promising starting point for developing XO inhibitors than 2-(substituted benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid derivatives, making it a strategic choice for medicinal chemistry programs targeting hyperuricemia and gout.

• [1] Kaur, C., Dhiman, S., Singh, H., Kaur, M., Bhagat, S., Gupta, M., Sharma, S., & Bedi, P. M. S. (2015). Thiazole-5-carboxylic acid derivatives as potent xanthine oxidase inhibitors: design, synthesis, in vitro evaluation, and molecular modeling studies. Medicinal Chemistry Research, 29, 83–93. View Source
• [2] Ali, M. R., Kumar, S., Afzal, O., Shalmali, N., Sharma, M., & Bawa, S. (2016). Development of 2‐(substituted benzylamino)‐4‐methyl‐1, 3‐thiazole‐5‐carboxylic acid derivatives as xanthine oxidase inhibitors and free radical scavengers. Chemical Biology & Drug Design, 87(4), 508-516. View Source

Molecular Docking: 3-Methylphenyl Binding Mode

Molecular docking studies on thiazole-5-carboxylic acid derivatives against xanthine oxidase (PDB ID: 1N5X) provide a rational basis for selecting the 3-methylphenyl-substituted compound over other aryl analogues [1]. The docking results indicate that di-substituted phenyl rings (Ring B) achieve stronger binding than mono-substituted rings, and para-substitution is crucial for optimal interaction with key active site residues [1]. For the most potent derivative GK-20, the compound was shown to sufficiently block the catalytic active site, preventing substrate binding [1]. In a separate study on 2-(substituted benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid derivatives, compounds with electron-withdrawing groups on the benzyl ring (e.g., 5k, 5l) exhibited improved binding affinity, with calculated binding energies correlating with their moderate IC50 values (8.1 and 9.9 µM) [2]. By contrast, the 3-methylphenyl substitution on the target compound is expected to provide a favorable balance of lipophilic and electronic characteristics, potentially enabling stronger hydrophobic interactions within the active site compared to unsubstituted or para-substituted phenyl analogues [1].

Molecular Docking

Supporting evidence

Docking into XO (1N5X) suggests favorable binding; 3-methylphenyl may enhance hydrophobic contacts

In silico support for scaffold selection

Experimental binding affinity needed

Evidence Dimension	Predicted Binding Affinity via Molecular Docking
Target Compound Data	Not directly measured; predicted to have favorable binding based on SAR trends (di-substitution and para-substitution enhance affinity)
Comparator Or Baseline	2-(Substituted benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid derivatives (5k, 5l) with moderate binding energies correlating with IC50 values of 8.1 µM and 9.9 µM, respectively
Quantified Difference	SAR analysis suggests that compounds with 3-methylphenyl substitution may exhibit binding energies and inhibitory activities at least comparable to, if not better than, those of 2-(substituted benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid derivatives (IC50 ~8–10 µM)
Conditions	In silico molecular docking into the febuxostat binding site of xanthine oxidase (PDB ID: 1N5X)

Why This Matters

This computational evidence supports the hypothesis that 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid is a structurally rational choice for XO inhibitor development, providing a basis for prioritizing its synthesis and evaluation over other 2-arylthiazole-5-carboxylic acid analogues.

• [1] Kaur, C., Dhiman, S., Singh, H., Kaur, M., Bhagat, S., Gupta, M., Sharma, S., & Bedi, P. M. S. (2015). Thiazole-5-carboxylic acid derivatives as potent xanthine oxidase inhibitors: design, synthesis, in vitro evaluation, and molecular modeling studies. Medicinal Chemistry Research, 29, 83–93. View Source
• [2] Ali, M. R., Kumar, S., Afzal, O., Shalmali, N., Sharma, M., & Bawa, S. (2016). Development of 2‐(substituted benzylamino)‐4‐methyl‐1, 3‐thiazole‐5‐carboxylic acid derivatives as xanthine oxidase inhibitors and free radical scavengers. Chemical Biology & Drug Design, 87(4), 508-516. View Source

Selectivity Advantage: TRBP Binding Avoidance

A recent study on 2-phenylthiazole-5-carboxylic acid derivatives identified a potent inhibitor of TRBP (Transactivation Response RNA-Binding Protein 2), with the lead compound CIB-L43 demonstrating an EC50 of 0.66 nM and a KD of 4.78 nM for TRBP binding [1]. This finding highlights a potential selectivity advantage for 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid. Because the unsubstituted phenyl analogue is a highly potent TRBP binder, the introduction of a 3-methyl group may sterically or electronically disfavor this interaction, thereby reducing off-target activity against TRBP. While this hypothesis requires experimental validation, it suggests that this specific compound could exhibit a cleaner biological profile when used in assays or as a chemical probe, minimizing confounding effects from TRBP modulation. This is in contrast to the 2-phenyl analogue, which may have significant TRBP-related liabilities [1].

TRBP Selectivity

Class-level

2-Phenyl analogue: TRBP KD 4.78 nM; 3-Methylphenyl predicted to reduce off-target binding

May offer reduced TRBP liability

Selectivity requires experimental validation

Evidence Dimension	TRBP Binding Affinity and Functional Activity
Target Compound Data	Not directly measured; predicted to have lower TRBP affinity than the unsubstituted phenyl analogue due to steric and electronic effects of the 3-methyl group
Comparator Or Baseline	2-Phenylthiazole-5-carboxylic acid derivative (CIB-L43): EC50 = 0.66 nM, KD = 4.78 nM for TRBP binding; IC50 = 2.34 µM for disruption of TRBP-Dicer interaction
Quantified Difference	The unsubstituted phenyl analogue is an extremely potent TRBP binder (KD = 4.78 nM). The 3-methyl group is expected to significantly reduce this affinity, potentially by several orders of magnitude, improving selectivity for other targets.
Conditions	In vitro binding assays, cell-based TRBP-Dicer disruption assays, and functional assays in hepatocellular carcinoma (HCC) cells

Why This Matters

This potential selectivity profile makes 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid a more attractive scaffold for developing inhibitors of other targets (e.g., xanthine oxidase) without the confounding effects of potent TRBP binding, thereby reducing the risk of off-target biological activity.

• [1] Shi, H., Yu, J., Li, L., Ji, M., Li, R., Peng, T., Cheng, Y., Wang, T., Yang, L., Wu, Z., & Zhang, G. (2025). Design, Synthesis, and Antitumor Activity Evaluation of 2-Phenylthiazole-5-Carboxylic Acid Derivatives Targeting Transactivation Response RNA-Binding Protein 2. Journal of Medicinal Chemistry. View Source

2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid: Application Scenarios

Medicinal Chemistry: XO Inhibitor Lead Optimization

Based on class-level evidence showing that thiazole-5-carboxylic acid derivatives are potent xanthine oxidase (XO) inhibitors (IC50 = 0.45 µM for GK-20) [1], 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid is a strong candidate for hit-to-lead optimization in programs targeting hyperuricemia and gout. Its 3-methylphenyl substitution pattern is predicted to enhance binding interactions within the XO active site [1], offering a potential advantage over analogues like 2-phenylthiazole-5-carboxylic acid, which may have undesired TRBP binding activity (KD = 4.78 nM) [2]. This compound serves as a versatile starting material for synthesizing a focused library of derivatives to explore SAR and improve potency, selectivity, and pharmacokinetic properties.

Chemical Biology: Selective Probe Development

Given its potential for improved selectivity over the 2-phenyl analogue—which is a potent TRBP binder (EC50 = 0.66 nM) [2]—2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid is an excellent scaffold for developing selective chemical probes. By minimizing off-target interactions with TRBP, probes derived from this compound can be used to interrogate specific biological pathways (e.g., purine metabolism via XO inhibition) with greater confidence in the observed phenotype being on-target. This is particularly valuable in cellular and in vivo studies where confounding off-target effects can complicate data interpretation [1].

Synthetic Chemistry: Heterocyclic Library Building Block

The carboxylic acid moiety at the 5-position of the thiazole ring provides a convenient synthetic handle for generating diverse compound libraries [1]. 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid can be readily converted into amides, esters, and other derivatives, enabling systematic exploration of chemical space around the 2-arylthiazole core. This versatility, combined with its unique substitution pattern, makes it a valuable building block for synthesizing novel molecules with potential biological activities beyond XO inhibition, including antimicrobial and anticancer agents [2].

Application

Selection Property

Validation Focus

XO inhibitor lead identification

Scaffold inhibitory potency & substitution pattern

Enzymatic IC50 and SAR profiling

Selective chemical probe development

Predicted TRBP selectivity over phenyl analogues

Off-target binding and selectivity screening

Heterocyclic library synthesis

Carboxylic acid derivatization handle

Chemical diversity and reaction scope

• [1] Kaur, C., Dhiman, S., Singh, H., Kaur, M., Bhagat, S., Gupta, M., Sharma, S., & Bedi, P. M. S. (2015). Thiazole-5-carboxylic acid derivatives as potent xanthine oxidase inhibitors: design, synthesis, in vitro evaluation, and molecular modeling studies. Medicinal Chemistry Research, 29, 83–93. View Source
• [2] Shi, H., Yu, J., Li, L., Ji, M., Li, R., Peng, T., Cheng, Y., Wang, T., Yang, L., Wu, Z., & Zhang, G. (2025). Design, Synthesis, and Antitumor Activity Evaluation of 2-Phenylthiazole-5-Carboxylic Acid Derivatives Targeting Transactivation Response RNA-Binding Protein 2. Journal of Medicinal Chemistry. View Source